Cas no 120537-58-8 (Pyrimidine,4-ethyl-2,5,6-trimethyl-)

• Product Name: Pyrimidine,4-ethyl-2,5,6-trimethyl-
• CAS No: 120537-58-8
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 105163
• PubChem ID: 14199147
• Update Time: 2025-04-18

Pyrimidine,4-ethyl-2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-ethyl-2,5,6-trimethyl-
• 4-Ethyl-2,5,6-trimethylpyrimidine
• G-KG
• 4-ethyl-2,5,6-trimethyl-Pyrimidine
• Pyrimidine, 4-ethyl-2,5,6-trimethyl- (9CI)
• SCHEMBL12755617
• A898777
• 120537-58-8

• Inchi： 1S/C9H14N2/c1-5-9-6(2)7(3)10-8(4)11-9/h5H2,1-4H3
• InChI Key： NYGKPQOGORUBSV-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(C)=C(C)C=1CC

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78